(3aS,6R)-2-(4-isopropylphenyl)-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic acid

• IUPAC Name: (1S,7R)-4-oxo-3-(4-propan-2-ylphenyl)-10-oxa-3-azatricyclo[5.2.1.01,5]dec-8-ene-6-carboxylic acid
• InChI: InChI=1S/C18H19NO4/c1-10(2)11-3-5-12(6-4-11)19-9-18-8-7-13(23-18)14(17(21)22)15(18)16(19)20/h3-8,10,13-15H,9H2,1-2H3,(H,21,22)/t13-,14?,15?,18-/m1/s1
• InChI Key: GSGREUANUSWPFE-SEVFCGSRSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)N2CC34C=CC(O3)C(C4C2=O)C(=O)O
• Isomeric SMILES: CC(C)C1=CC=C(C=C1)N2C[C@@]34C=C[C@@H](O3)C(C4C2=O)C(=O)O
• Molecular Formula: C18H19NO4
• Molecular Weight: 313.3 g/mol

Description

(3aS,6R)-2-(4-isopropylphenyl)-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic acid is a useful research compound. Its molecular formula is C18H19NO4 and its molecular weight is 313.353. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Oxidative Stress and Inflammation

Compounds with unique structures often play a role in modulating oxidative stress and inflammation within biological systems. Research has shown that certain fatty acids and their metabolites can influence oxidative stress markers and inflammatory responses in humans. Studies have indicated that omega-6-derived oxylipins, products of fatty acid oxidation, are implicated in various physiological and pathological processes, including inflammation and cancer development. For example, derivatives of arachidonic acid and linoleic acid have been studied for their roles in promoting or inhibiting disease states through modulation of oxidative stress and inflammation pathways (Shearer et al., 2010; Lu et al., 2016).

Lipid Peroxidation and Cardiovascular Health

The process of lipid peroxidation is a critical area of study, especially in its relation to cardiovascular health. Isoprostanes, chemically stable end-products of lipid peroxidation, have been investigated as markers of oxidative stress in vivo. For instance, elevated levels of these compounds have been observed in patients with pulmonary hypertension, suggesting a link between oxidative stress and the pathogenesis of this condition (Cracowski et al., 2001).

Metabolism and Toxicology

The metabolism of complex organic compounds and their potential toxicological impacts are critical research areas. Studies have explored the metabolic pathways of various compounds, including phthalates and other plasticizers, to understand their bioavailability, transformation, and excretion in humans (Koch & Angerer, 2007). This research is crucial for assessing the safety and potential health risks of exposure to these compounds.

Nutritional Science

In nutritional science, the intake and metabolic effects of various dietary components, including fatty acids and their conjugated forms, are studied extensively. For instance, conjugated linoleic acids (CLAs) have been investigated for their health benefits and potential roles in disease prevention (Ritzenthaler et al., 2001).